(3R,4S)-rel-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4'-fluoro-[1,1'-biphenyl]-4-yl)piperidine hydrochloride

Specification

• Molecular Formula: C25H25ClFNO3
• Molecular Weight: 441.9 g/mol
• IUPAC Name: (3R,4S)-3-(1,3-benzodioxol-5-yloxymethyl)-4-[4-(4-fluorophenyl)phenyl]piperidine;hydrochloride
• Standard InChI: InChI=1S/C25H24FNO3.ClH/c26-21-7-5-18(6-8-21)17-1-3-19(4-2-17)23-11-12-27-14-20(23)15-28-22-9-10-24-25(13-22)30-16-29-24;/h1-10,13,20,23,27H,11-12,14-16H2;1H/t20-,23-;/m1./s1
• Standard InChI Key: LXCDAUDXYHUOFQ-KFWGXXPESA-N
• Isomeric SMILES: C1CNC[C@@H]([C@H]1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl
• SMILES: C1CNCC(C1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl
• Canonical SMILES: C1CNCC(C1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl

Introduction

Chemical Structure and Stereochemical Features

Core Architecture

The molecule features a piperidine ring substituted at the 3- and 4-positions. At C3, a benzodioxole group is attached via an ether linkage, while C4 hosts a 4'-fluoro-1,1'-biphenyl substituent. The hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmacological contexts.

Piperidine Ring Modifications

The piperidine scaffold, a saturated six-membered nitrogen-containing ring, serves as a structural mimic of bioactive alkaloids. The trans-configuration (3R,4S) dictates spatial orientation, influencing receptor binding affinity. The "rel" designation indicates that the compound is a racemic mixture, though enantiomeric separation could yield stereoisomers with distinct biological activities.

Functional Group Contributions

• Benzo[d]dioxole: This methylenedioxy bridge is electron-rich, enabling π-π interactions with aromatic residues in target proteins.

• 4'-Fluoro-biphenyl: The fluorine atom introduces electronegativity, potentially enhancing metabolic stability and membrane permeability.

Stereochemical Considerations

The relative configuration (3R,4S) was confirmed via X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Computational modeling suggests that the trans arrangement optimizes steric compatibility with hydrophobic binding pockets in serotonin transporters.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically proceeding through the following stages:

Piperidine Ring Formation

A Mannich reaction or reductive amination constructs the piperidine backbone. For example, cyclohexanone derivatives may undergo condensation with ammonia derivatives under acidic conditions.

Salt Formation

Treatment with hydrochloric acid yields the hydrochloride salt, crystallized from ethanol or acetone.

Process Optimization

Key parameters include:

• Temperature: 0–5°C for acid-sensitive steps.

• Solvent Selection: Tetrahydrofuran (THF) for coupling reactions; dichloromethane (DCM) for extractions.

• Catalysts: Pd(PPh₃)₄ for Suzuki couplings, with yields exceeding 75%.

Analytical Characterization

Spectroscopic Data

Property	Value	Method
Molecular Formula	C₂₅H₂₅ClFNO₃	High-res MS
Molecular Weight	441.9 g/mol	ESI-MS
Melting Point	218–220°C (dec.)	DSC
¹H NMR (400 MHz, DMSO)	δ 7.65 (d, 2H), 6.82 (s, 1H)	Bruker Avance

Supplier	Purity	Price Range	Packaging
LEAP CHEM Co., Ltd.	99%	$235–$9528	10 mg–1 g
Amadis Chemical	97%	$490–$7218	25–50 mg